Cas no 73573-17-8 (9H-Benzo[a]xanthen-9-one,1,2,3,4,4a,5,6,6a,12a,12b-decahydro-10-hydroxy-4,4,6a,12b-tetramethyl-,(4aS,6aS,12aR,12bS)-)

9H-Benzo[a]xanthen-9-one,1,2,3,4,4a,5,6,6a,12a,12b-decahydro-10-hydroxy-4,4,6a,12b-tetramethyl-,(4aS,6aS,12aR,12bS)- structure
73573-17-8 structure
Product Name:9H-Benzo[a]xanthen-9-one,1,2,3,4,4a,5,6,6a,12a,12b-decahydro-10-hydroxy-4,4,6a,12b-tetramethyl-,(4aS,6aS,12aR,12bS)-
CAS No:73573-17-8
MF:C21H28O3
MW:328.445226669312
CID:569609
Update Time:2025-04-19

9H-Benzo[a]xanthen-9-one,1,2,3,4,4a,5,6,6a,12a,12b-decahydro-10-hydroxy-4,4,6a,12b-tetramethyl-,(4aS,6aS,12aR,12bS)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Benzo[a]xanthen-9-one,1,2,3,4,4a,5,6,6a,12a,12b-decahydro-10-hydroxy-4,4,6a,12b-tetramethyl-,(4aS,6aS,12aR,12bS)-
    • PUUPEHENONE
    • Puupehenone 0.94
    • (+)-puupehenone
    • Inchi: 1S/C21H28O3/c1-19(2)7-5-8-20(3)17(19)6-9-21(4)18(20)11-13-10-14(22)15(23)12-16(13)24-21/h10-12,17-18,22H,5-9H2,1-4H3
    • InChI Key: LOCMLXSTDCXZFJ-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C(=CC2=CC2C1(C)CCC1C(C)(C)CCCC12C)O)=O

Computed Properties

  • Exact Mass: 328.20400

Experimental Properties

  • PSA: 46.53000
  • LogP: 4.85280

9H-Benzo[a]xanthen-9-one,1,2,3,4,4a,5,6,6a,12a,12b-decahydro-10-hydroxy-4,4,6a,12b-tetramethyl-,(4aS,6aS,12aR,12bS)- Pricemore >>

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